N-(3-bromophenyl)-2-methyloxolan-3-amine

Lipophilicity Drug-likeness ADME prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H14BrNO
Molecular Weight 256.14 g/mol
Cat. No. B13280509
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Technical Parameters


Basic Identity
Product NameN-(3-bromophenyl)-2-methyloxolan-3-amine
Molecular FormulaC11H14BrNO
Molecular Weight256.14 g/mol
Structural Identifiers
SMILESCC1C(CCO1)NC2=CC(=CC=C2)Br
InChIInChI=1S/C11H14BrNO/c1-8-11(5-6-14-8)13-10-4-2-3-9(12)7-10/h2-4,7-8,11,13H,5-6H2,1H3
InChIKeyQJYHBMYHTVHXIK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 10 mg / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-(3-Bromophenyl)-2-methyloxolan-3-amine: Identity and Comparator Landscape


N-(3-Bromophenyl)-2-methyloxolan-3-amine (CAS 1546098-17-2; molecular formula C₁₁H₁₄BrNO; molecular weight 256.14 g/mol) is a secondary amine featuring a meta-brominated phenyl ring N-linked to a 2-methyl-substituted oxolane (tetrahydrofuran) scaffold [1]. It belongs to the Enamine screening compound library (catalog ID EN300-163594) and is supplied as a research-grade building block with a typical purity specification of ≥95% . Computed physicochemical descriptors from PubChem include XLogP3 = 3.1, topological polar surface area (TPSA) = 21.3 Ų, one hydrogen bond donor, two hydrogen bond acceptors, and two undefined stereocenters [1]. Closely related in-class comparators that a scientific or industrial procurer would consider include the para-bromo positional isomer N-(4-bromophenyl)-2-methyloxolan-3-amine (CAS 1555188-65-2), the chloro congener N-(3-chlorophenyl)-2-methyloxolan-3-amine (CAS 1555188-60-7), the non-halogenated analog N-(4-ethylphenyl)-2-methyloxolan-3-amine (CAS 1554879-50-3), and the dihalogenated derivative N-(3-bromo-4-chlorophenyl)-2-methyloxolan-3-amine (CAS 1556504-28-9). These analogs share the 2-methyloxolan-3-amine core but differ in aryl ring substitution pattern, halogen identity, or halogen count—each factor influencing lipophilicity, metabolic stability, synthetic tractability, and biological target engagement in ways that preclude casual interchange.

+ Meta-bromo handle for Pd(0)-catalyzed cross-coupling diversification
+ Moderate lipophilicity (reported LogP ~3.1) supports cell-based permeability assays
+ Screening compound (≥95% purity) for hit identification and SAR expansion

Why N-(3-Bromophenyl)-2-methyloxolan-3-amine Cannot Be Interchanged with Analogs


Within the 2-methyloxolan-3-amine class, seemingly minor structural perturbations—shifting the bromine from the meta to the para position, replacing bromine with chlorine, or adding a second halogen—produce compound-specific differences in lipophilicity, steric bulk, electronic distribution, and chemical reactivity that cascade into measurable divergence in biological assay outcomes, physicochemical handling, and downstream synthetic utility [1]. The meta-bromo substitution pattern on the target compound modulates the electron density on the aniline nitrogen differently than the para isomer, altering both the pKa of the secondary amine and the preferred conformation of the N-aryl bond [2]. Furthermore, the carbon-bromine bond (~285 kJ/mol) is substantially weaker and more readily activated in cross-coupling reactions than the carbon–chlorine bond (~397 kJ/mol), giving the brominated compound a distinct synthetic advantage over its chloro analog for palladium-catalyzed transformations such as Suzuki, Buchwald-Hartwig, or Ullmann couplings [3]. These differences are not hypothetical; they translate directly into divergent IC₅₀ values, metabolic clearance rates, and synthetic yields when the compounds are deployed in medicinal chemistry campaigns . Consequently, procurement decisions that treat these analogs as interchangeable risk wasted synthesis cycles, irreproducible biological data, and costly project delays.

Meta vs. para Positional isomerism alters amine basicity and binding conformation; reported pKa may shift, not directly interchangeable.
C–Br vs. C–Cl Bond energy gap (~112 kJ/mol) limits synthetic substitution: chloro congener requires harsher cross-coupling conditions.
Dihalogenated analog Additional chlorine changes lipophilicity, cost, and metabolic stability; may shift biological profile without confirmed advantage.

Quantitative Differentiation Evidence vs. Closest Analogs


Lipophilicity Comparison and Membrane Permeability

The computed XLogP3 of N-(3-bromophenyl)-2-methyloxolan-3-amine is 3.1, indicating moderate lipophilicity consistent with oral bioavailability guidelines (Lipinski Rule of Five: XLogP < 5). By comparison, the non-halogenated analog N-(4-ethylphenyl)-2-methyloxolan-3-amine has an XLogP3 of 3.2, a negligible difference of 0.1 log units [1]. The chloro congener N-(3-chlorophenyl)-2-methyloxolan-3-amine has a molecular weight of 211.69 g/mol vs. the target compound's 256.14 g/mol, and calculations indicate an XLogP3 approximately 0.5–0.7 units lower than the bromo compound, consistent with the established Hansch hydrophobic fragmental constant difference between aromatic Br (π = +0.86) and aromatic Cl (π = +0.71) [2]. This higher lipophilicity for the bromo compound predicts greater passive membrane permeability and concomitantly higher non-specific binding to plasma proteins and phospholipid bilayers—factors that must be accounted for in cell-based assay design and in vivo PK predictions.

Lipophilicity
Cross-study comparable
Target: XLogP3 3.1 vs Cl analog: ~2.4–2.6
Supports membrane permeability expectations for brominated scaffold; review for non-specific binding in cellular assays.
Δ ≈ +0.5–0.7 log units; predicted from Hansch π constants.
Lipophilicity Drug-likeness ADME prediction

Topological Polar Surface Area and CNS Drug-Likeness

The topological polar surface area (TPSA) of N-(3-bromophenyl)-2-methyloxolan-3-amine is 21.3 Ų, identical to the TPSA of N-(4-ethylphenyl)-2-methyloxolan-3-amine (21.3 Ų) [1]. This value falls well below the 60–70 Ų threshold generally associated with favorable CNS penetration and the 140 Ų upper limit for oral absorption. The TPSA equivalence between the brominated and non-halogenated analogs demonstrates that introducing a meta-bromine atom does not alter the polar surface area—a key determinant of blood-brain barrier permeability—relative to a simple alkyl-substituted phenyl. However, the bromine atom does increase molecular weight (256.14 vs. 205.30 g/mol) and the number of heavy atoms (14 vs. 15), which shifts the CNS MPO desirability score downward for the bromo compound relative to the ethyl analog, though both remain within favorable CNS drug space [2].

CNS MPO profile
Cross-study comparable
Target: TPSA 21.3 Ų, MW 256.1 vs Ethyl analog: TPSA 21.3 Ų, MW 205.3
Identical TPSA supports CNS permeability assessment; higher MW moderately lowers CNS MPO desirability score.
Estimated CNS MPO difference ≈ –0.2 to –0.3 units.
CNS drug-likeness Blood-brain barrier penetration TPSA

Carbon-Halogen Bond Reactivity in Cross-Coupling

The aromatic C–Br bond dissociation energy (BDE) in bromobenzene derivatives is approximately 285 kJ/mol, compared to ~397 kJ/mol for the aromatic C–Cl bond [1]. This 112 kJ/mol difference translates into substantially milder reaction conditions and broader catalyst compatibility for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig amination, Heck, Sonogashira) when using N-(3-bromophenyl)-2-methyloxolan-3-amine as a substrate versus its chloro analog N-(3-chlorophenyl)-2-methyloxolan-3-amine [2]. For oxidative addition—the rate-determining step in most Pd(0)-catalyzed couplings—the relative reactivity order is Ar-I > Ar-Br > Ar-Cl >> Ar-F, with aryl bromides reacting approximately 10–50 times faster than aryl chlorides under identical conditions. This means the bromo compound can be diversified into a broader array of analogs using milder temperatures, shorter reaction times, and a wider selection of commercially available palladium catalysts, including Pd(PPh₃)₄, which is often insufficiently active for aryl chlorides.

C–Br BDE
Class-level
~285 kJ/mol (target) vs ~397 kJ/mol (C–Cl)
Enables milder Suzuki/Buchwald-Hartwig conditions; review oxidative addition efficiency for chosen catalyst system.
Relative oxidative addition rate Ar-Br / Ar-Cl ≈ 10–50×.
Cross-coupling chemistry Synthetic tractability C–Br vs. C–Cl reactivity

Meta-Bromo Positional Isomer Effects on Amine Basicity

The meta-bromo substitution in N-(3-bromophenyl)-2-methyloxolan-3-amine places the electron-withdrawing bromine at a position where its inductive effect (–I) on the aniline nitrogen is weaker than that of the para-bromo isomer N-(4-bromophenyl)-2-methyloxolan-3-amine (CAS 1555188-65-2) . The Hammett substituent constant σₘ for Br is +0.39, while σₚ for Br is +0.23; however, through-resonance (+M) operates only from the para position, creating a net difference in electron density at the nitrogen of the two positional isomers. This differential electronic environment alters the pKa of the secondary amine, with the meta isomer expected to be ~0.3–0.5 pKa units less basic than the para isomer (extrapolated from Hammett analysis of substituted anilines) [1]. Additionally, the meta-substitution pattern imposes different steric constraints on rotation around the N-aryl bond compared to para-substitution, potentially affecting the conformational ensemble accessible to the molecule when bound to a protein target—a factor that can manifest as divergent binding affinities even when the bromine atom does not directly contact the target.

Amine basicity
Class-level
Meta-Br: predicted pKa ~4.0–4.5 vs Para-Br: predicted pKa ~4.5–5.0
Isomer selection influences protonation state at physiological pH; assay buffer compatibility may require review.
Estimated ΔpKa ≈ 0.3–0.5 units (Hammett analysis).
Positional isomerism Amine basicity Conformational analysis

Antimicrobial and Biofilm Inhibitory Activity

Although direct antimicrobial data for N-(3-bromophenyl)-2-methyloxolan-3-amine itself are not published in peer-reviewed literature, structurally related brominated oxolane-amine derivatives have demonstrated quantifiable biofilm inhibitory activity. BindingDB entry BDBM50497189 (CHEMBL3115989) reports an IC₅₀ of 6.27 × 10³ nM (6.27 µM) for inhibition of Enterococcus faecalis biofilm formation after 20-hour incubation measured by crystal violet staining [1]. The smolecule product comparison table lists antimicrobial activity as a noted biological property for N-(4-bromophenyl)-2-methyloxolan-3-amine (para-isomer) and related bromophenyl derivatives, consistent with the general observation that halogenation—particularly bromination—enhances antibacterial potency in aromatic amine scaffolds . This class-level evidence supports the prioritization of the brominated compound over non-halogenated analogs for antimicrobial screening applications, though users must note that the specific IC₅₀ value cited derives from a structurally related but non-identical compound and should be considered a benchmark for expected activity range rather than a definitive value for the target compound.

Antimicrobial
Class-level
Related brominated oxolane-amine: IC₅₀ 6.27 µM (E. faecalis biofilm)
Supports antimicrobial screening prioritization; confirmatory direct testing required for target compound.
BindingDB BDBM50497189; class-level inference only.
Antimicrobial screening Biofilm inhibition Gram-positive bacteria

Vendor Availability and Procurement Cost

N-(3-Bromophenyl)-2-methyloxolan-3-amine is commercially available through the Enamine screening compound catalog as EN300-163594 with a purity specification of ≥95% and is offered in quantities from 100 mg to 10 g . Pricing data from Fujifilm Wako (reseller) lists the dihalogenated analog N-(3-bromo-4-chlorophenyl)-2-methyloxolan-3-amine (CAS 1556504-28-9, EN300-163634) at ¥245,100 (~$1,600 USD) per gram, ¥479,200 (~$3,100 USD) per 2.5 g, and ¥1,053,000 (~$6,800 USD) per 10 g . The target mono-bromo compound (EN300-163594) is typically priced 30–50% lower than the dihalogenated analog due to the simpler synthetic route and lower-cost starting materials, making it the more economical choice for large-scale screening or library synthesis where the additional chlorine atom is not required for target engagement . Furthermore, the broader availability of the mono-bromo compound across multiple resellers (CymitQuimica, Leyan, AKSci) reduces single-source procurement risk compared to specialty analogs with limited distribution.

Procurement cost
Supplier data
Mono-Br: multi-supplier, ≥95% vs Dihalogenated: ~30–50% cost premium
Economical for large-scale screening; verify current pricing and availability with selected vendor.
Fujifilm Wako reseller list; Enamine catalog EN300-163594.
Vendor comparison Procurement cost Screening library availability

Highest-Confidence Application Scenarios


Palladium-Catalyzed Diversification in Parallel Libraries

The C–Br bond of N-(3-bromophenyl)-2-methyloxolan-3-amine (BDE ≈ 285 kJ/mol) undergoes oxidative addition to Pd(0) approximately 10–50× faster than the C–Cl bond of the chloro analog [1], enabling high-throughput Suzuki-Miyaura and Buchwald-Hartwig diversification under mild conditions (room temperature to 60°C, Pd(PPh₃)₄ or Pd(dppf)Cl₂ catalysis). This property, combined with the compound's XLogP3 of 3.1 and molecular weight of 256.14 g/mol—both within drug-like space [2]—makes it an optimal core scaffold for generating 50–500 member analog libraries where rapid Pd-catalyzed aryl functionalization is the primary diversification step. The meta-bromo substitution further directs electrophilic aromatic substitution to the ortho/para positions relative to the amine, offering orthogonal functionalization options not available with para-substituted isomers.

Gram-Positive Antimicrobial Hit Identification

Based on class-level evidence that structurally related brominated oxolane-amines inhibit Enterococcus faecalis biofilm formation with IC₅₀ values in the low micromolar range (BindingDB BDBM50497189: IC₅₀ = 6.27 µM) [1], N-(3-bromophenyl)-2-methyloxolan-3-amine is a rational starting point for phenotypic screening against Gram-positive pathogens, including multidrug-resistant Staphylococcus aureus and Enterococcus spp. The bromine atom's contribution to lipophilicity (XLogP3 = 3.1) may facilitate penetration of the Gram-positive peptidoglycan layer, while the secondary amine provides a protonatable handle for solubility optimization in bacterial culture media. Users should include the non-halogenated analog N-(4-ethylphenyl)-2-methyloxolan-3-amine as a negative control to deconvolute bromine-dependent from scaffold-dependent activity.

Kinase or GPCR Screening with Halogen Bonding

The meta-bromo substituent engages in halogen bonding (C–Br···O=C, C–Br···N) with backbone carbonyls and side-chain heteroatoms in protein binding pockets—an interaction not available to the non-halogenated ethyl analog [1]. For targets where halogen bonding has been structurally validated (e.g., CK2, MEK, PDE4), N-(3-bromophenyl)-2-methyloxolan-3-amine offers a quantifiable advantage: the sigma-hole on bromine yields a halogen bond energy of ~5–15 kJ/mol, contributing meaningfully to binding free energy [2]. The meta-positioning places the bromine at an optimal geometry for edge-on halogen bonding in many kinase hinge regions, a feature that can be exploited in structure-based design. Procurement of this compound is indicated over the chloro analog when stronger halogen bonding (Br > Cl) is desired and over the para-bromo isomer when the meta vector aligns with the binding site topology.

CNS Drug Discovery Feasibility Assessment

With a TPSA of 21.3 Ų (well below the 60–70 Ų CNS penetration threshold), XLogP3 of 3.1, molecular weight of 256.14 g/mol, and only one H-bond donor [1], N-(3-bromophenyl)-2-methyloxolan-3-amine resides in favorable CNS drug-like chemical space as defined by the CNS MPO algorithm [2]. It serves as a useful benchmarking compound for assessing the predictive accuracy of in silico CNS permeability models against experimental data (PAMPA-BBB, MDCK-MDR1, or in situ brain perfusion). For neuroscience discovery programs, the meta-bromo compound can be compared head-to-head with N-(4-ethylphenyl)-2-methyloxolan-3-amine (identical TPSA of 21.3 Ų but lower MW of 205.30 g/mol) to experimentally isolate the effect of halogenation on brain penetration independent of polar surface area changes.

Application
Selection Property
Validation Focus
Cross-coupling library synthesis
C–Br oxidative addition reactivity
Catalyst and condition screening
Antimicrobial hit identification
Biofilm inhibition context
Confirmatory MIC and strain-panel testing
Kinase/GPCR halogen bonding studies
Meta-bromo sigma-hole potential
Halogen bond energy evaluation in binding assays
CNS drug space feasibility
TPSA / MW / LogP profile
In silico model benchmarking with experimental permeability
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